Cas no 1540781-12-1 (1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid
• CAS No: 1540781-12-1
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5827994
• PubChem ID: 66430130
• Update Time: 2025-07-02

1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-2-methyl-
• 1-(2-Fluorophenyl)-2-methylcyclobutane-1-carboxylic acid
• 1540781-12-1
• EN300-1122359
• 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylicacid
• CS-0287926
• AKOS015775278
• 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13FO2/c1-8-6-7-12(8,11(14)15)9-4-2-3-5-10(9)13/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： AHZBZHVEGCGGFK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)(C(O)=O)CCC1C

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 329.3±35.0 °C(Predicted)
• pka: 4.13±0.40(Predicted)

Additional information on 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid (CAS No. 1540781-12-1)

1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid (CAS No. 1540781-12-1) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutane ring substituted with a 2-fluorophenyl group and a methyl group, along with a carboxylic acid functionality. This combination of moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

Recent studies highlight the growing demand for fluorinated compounds like 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid, as fluorine incorporation often enhances metabolic stability, bioavailability, and target binding affinity. Researchers are increasingly exploring its potential in small-molecule therapeutics, especially in the context of GPCR modulation and enzyme inhibition. The compound’s CAS No. 1540781-12-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid is typically prepared via ring-closing strategies or cross-coupling reactions involving fluorinated aryl halides. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability aligns with the current trend toward fragment-based drug design (FBDD), where modular building blocks are essential for optimizing lead compounds.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike some halogenated analogs, 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid is not classified as a hazardous material, making it a safer choice for laboratory and industrial use. Its stability under ambient conditions further supports its utility in high-throughput screening (HTS) and combinatorial chemistry workflows.

In the agrochemical sector, derivatives of 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid are being investigated for their herbicidal and fungicidal activities. The fluorophenyl moiety is known to enhance lipophilicity, which can improve membrane penetration in target organisms. This aligns with the industry’s push for sustainable crop protection agents with reduced environmental persistence.

Analytical characterization of CAS No. 1540781-12-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical development. The compound’s chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices.

Looking ahead, 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid is poised to remain a key player in structure-activity relationship (SAR) studies. Its balanced polarity and steric profile make it an attractive scaffold for probing molecular interactions in biological systems. As computational tools like AI-driven molecular docking advance, the compound’s utility in virtual screening campaigns is expected to grow.

In summary, 1-(2-fluorophenyl)-2-methylcyclobutane-1-carboxylic acid (CAS No. 1540781-12-1) exemplifies the intersection of fluorine chemistry and cyclobutane-based design. Its multifaceted applications—from drug discovery to agrochemical innovation—underscore its importance in contemporary research. For scientists seeking high-purity intermediates or custom synthesis solutions, this compound offers a robust platform for diverse chemical explorations.